Cas no 2171714-82-0 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3,3-trifluoropropanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3,3-trifluoropropanoic acid
• CAS No: 2171714-82-0
• MF: C₂₅H₁₉F₃N₂O₅
• MW: 484.423977136612
• CID: 6212390
• PubChem ID: 165824681
• Update Time: 2025-07-19

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3,3-trifluoropropanoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3,3,3-trifluoropropanoic acid
• EN300-1542772
• 2171714-82-0

• Inchi： 1S/C25H19F3N2O5/c26-25(27,28)21(23(32)33)30-22(31)14-6-5-7-15(12-14)29-24(34)35-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20-21H,13H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： IDPFWHVISAMZIP-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)NC(C1C=CC=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)(F)F

Computed Properties

• Exact Mass: 484.12460620g/mol
• Monoisotopic Mass: 484.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3,3-trifluoropropanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3,3-trifluoropropanoic acid (CAS No. 2171714-82-0)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3,3-trifluoropropanoic acid, identified by the chemical identifier CAS No. 2171714-82-0, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a trifluoropropanoic acid moiety. The presence of these functional groups not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The Fmoc group is a widely recognized protecting group in peptide synthesis, known for its stability and ease of removal under mild acidic conditions. In the context of this compound, the Fmoc moiety is attached to an amino group, suggesting potential applications in peptide coupling or as an intermediate in the synthesis of more complex peptidomimetics. The trifluoropropanoic acid component introduces fluorine atoms into the molecular structure, which is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of fluorinated compounds in drug design. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to improved bioavailability and reduced susceptibility to enzymatic degradation. The incorporation of trifluoropropanoic acid into this compound not only enhances its lipophilicity but also contributes to its potential as a pharmacophore in the development of novel therapeutic agents.

The phenylformamido moiety in the name suggests a connection to amides, which are fundamental structural units in many biologically active molecules. Amides are known for their ability to form hydrogen bonds, a critical interaction for drug-receptor binding. The presence of this group in combination with the fluorenylmethoxycarbonyl protecting group makes this compound a valuable scaffold for further derivatization and optimization.

Current research in medicinal chemistry increasingly focuses on designing molecules that can interact with biological targets in multiple ways, thereby increasing their therapeutic efficacy and reducing side effects. The structural complexity of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3,3-trifluoropropanoic acid (CAS No. 2171714-82-0) positions it as a promising candidate for such multi-target interactions. For instance, the combination of an amide bond with a fluorinated carboxylic acid may enable interactions with both protein and nucleic acid targets, offering a dual-action approach to therapy.

In addition to its potential as an intermediate in drug synthesis, this compound may also find applications in biochemical research. The ability to modify specific functional groups while maintaining overall structural integrity allows researchers to probe the effects of subtle structural changes on biological activity. Such studies are crucial for understanding structure-activity relationships (SAR), which are fundamental to rational drug design.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorous chemistry has been instrumental in achieving the desired molecular architecture efficiently. These methodologies not only streamline the synthetic process but also minimize unwanted byproducts, making large-scale production feasible.

Evaluation of the pharmacological properties of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3,3-trifluoropropanoic acid (CAS No. 2171714-82-0) is ongoing in several research laboratories. Preliminary studies have shown promising results in terms of binding affinity and selectivity towards certain biological targets. These findings are particularly encouraging given the increasing demand for targeted therapies that minimize off-target effects.

The role of computational tools in predicting the behavior of complex molecules cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to model the interactions between this compound and potential biological targets. Such simulations provide insights into binding mechanisms and help optimize lead structures before experimental validation.

The development of novel pharmaceuticals is often hindered by challenges related to solubility, bioavailability, and metabolic stability. The strategic use of fluorine atoms has been shown to address some of these issues effectively. In this context, the trifluoropropanoic acid moiety may contribute to improved pharmacokinetic profiles by enhancing solubility while maintaining lipophilicity.

Future directions in research may involve exploring derivatives of this compound that exhibit enhanced therapeutic activity or reduced toxicity. By systematically modifying functional groups such as the amide bond or introducing additional substituents at strategic positions within the molecule, researchers can generate libraries of compounds for high-throughput screening.

The interdisciplinary nature of modern pharmaceutical research underscores the importance of collaboration between chemists, biologists, and computer scientists. Integrating knowledge from these fields allows for more comprehensive investigations into molecular behavior and facilitates the discovery of novel therapeutic agents like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3,3-trifluoropropanoic acid (CAS No. 2171714-82-0).